![molecular formula C21H20BrNO3 B5113076 2-bromo-6-methoxy-4-{[(4-methoxy-3-biphenylyl)amino]methyl}phenol](/img/structure/B5113076.png)
2-bromo-6-methoxy-4-{[(4-methoxy-3-biphenylyl)amino]methyl}phenol
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Overview
Description
2-bromo-6-methoxy-4-{[(4-methoxy-3-biphenylyl)amino]methyl}phenol, also known as BMB, is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 2-bromo-6-methoxy-4-{[(4-methoxy-3-biphenylyl)amino]methyl}phenol is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. In cancer cells, this compound has been shown to inhibit the activity of the enzyme topoisomerase II, which is involved in DNA replication and cell division. This leads to the accumulation of DNA damage and eventually cell death. In neurodegenerative diseases, this compound has been shown to inhibit the aggregation of beta-amyloid and tau proteins, which are involved in the development of Alzheimer's and Parkinson's disease.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, depending on the application. In cancer cells, this compound has been shown to induce apoptosis (programmed cell death) and inhibit cell proliferation. In neurodegenerative diseases, this compound has been shown to reduce the accumulation of beta-amyloid and tau proteins, which are involved in the development of Alzheimer's and Parkinson's disease. In agriculture, this compound has been shown to have antifungal properties, inhibiting the growth of various fungi.
Advantages and Limitations for Lab Experiments
2-bromo-6-methoxy-4-{[(4-methoxy-3-biphenylyl)amino]methyl}phenol has several advantages for lab experiments, including its high purity and stability. It is also relatively easy to synthesize in large quantities. However, this compound has some limitations, including its low solubility in water, which can make it difficult to use in certain experiments. It also has limited bioavailability, which can make it difficult to study its effects in vivo.
Future Directions
There are several future directions for 2-bromo-6-methoxy-4-{[(4-methoxy-3-biphenylyl)amino]methyl}phenol research, including the development of new applications in medicine, agriculture, and material science. In medicine, this compound could be further studied for its potential use in treating neurodegenerative diseases, as well as other types of cancer. In agriculture, this compound could be further studied for its potential use as an alternative to traditional fungicides. In material science, this compound could be further studied for its potential use in developing new materials with improved properties.
Conclusion:
In conclusion, this compound is a synthetic compound with potential applications in various fields. Its synthesis method has been optimized to yield high purity and high yield. This compound has been studied for its potential applications in medicine, agriculture, and material science. Its mechanism of action is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. This compound has various biochemical and physiological effects, depending on the application. It has several advantages for lab experiments, including its high purity and stability, but also has some limitations. There are several future directions for this compound research, including the development of new applications in medicine, agriculture, and material science.
Synthesis Methods
2-bromo-6-methoxy-4-{[(4-methoxy-3-biphenylyl)amino]methyl}phenol is synthesized using a multi-step process that involves the reaction of 2-bromo-6-methoxyphenol with 4-methoxy-3-biphenylamine in the presence of a catalyst. The resulting intermediate is then reacted with formaldehyde to produce the final product, this compound. The synthesis method has been optimized to yield high purity and high yield of this compound.
Scientific Research Applications
2-bromo-6-methoxy-4-{[(4-methoxy-3-biphenylyl)amino]methyl}phenol has been studied for its potential applications in various fields, including medicine, agriculture, and material science. In medicine, this compound has been shown to have anticancer properties by inhibiting the growth of cancer cells. It has also been studied for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. In agriculture, this compound has been shown to have antifungal properties, making it a potential alternative to traditional fungicides. In material science, this compound has been studied for its potential use in developing new materials with improved properties.
properties
IUPAC Name |
2-bromo-6-methoxy-4-[(2-methoxy-5-phenylanilino)methyl]phenol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20BrNO3/c1-25-19-9-8-16(15-6-4-3-5-7-15)12-18(19)23-13-14-10-17(22)21(24)20(11-14)26-2/h3-12,23-24H,13H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JGPMCVAUSYKTKU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C2=CC=CC=C2)NCC3=CC(=C(C(=C3)Br)O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20BrNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
414.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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